Cas no 2034395-62-3 (3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine)

• Product Name: 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine
• CAS No: 2034395-62-3
• MF: C₁₇H₁₈Cl₂N₂O₃S
• MW: 401.307421207428
• CID: 6141041
• PubChem ID: 119100620
• Update Time: 2025-07-21

3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine
• AKOS026691161
• 3-chloro-4-((1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine
• F6479-3388
• 3-chloro-4-[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]oxypyridine
• 2034395-62-3
• 3-chloro-4-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C17H18Cl2N2O3S/c1-12-14(18)3-2-4-17(12)25(22,23)21-9-6-13(7-10-21)24-16-5-8-20-11-15(16)19/h2-5,8,11,13H,6-7,9-10H2,1H3
• InChI Key： VFVITVRCGNLNKO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCC(CC1)OC1C=CN=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 400.0415190g/mol
• Monoisotopic Mass: 400.0415190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine

Professional Introduction to 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine (CAS No. 2034395-62-3)

3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine, identified by its CAS number 2034395-62-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including chloro and sulfonyl substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound’s structure consists of a pyridine core linked to a piperidine moiety through an oxygen atom, with additional chloro and sulfonyl groups attached to the aromatic ring. This arrangement not only contributes to its unique chemical properties but also opens up possibilities for diverse interactions with biological targets. The 3-chloro-2-methylbenzenesulfonyl group, in particular, is a key feature that influences its reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel scaffolds for treating various diseases, including cancer and neurological disorders. The compound 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine has been explored as a potential lead molecule in several research studies. Its structural features suggest that it may interact with enzymes and receptors involved in disease pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The piperidine moiety in 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine is known to enhance binding affinity to kinase active sites, making it an attractive scaffold for drug development.

Furthermore, the compound’s ability to cross the blood-brain barrier has been investigated in preclinical studies. This property is particularly important for treating neurological disorders, where drug delivery to the brain is often challenging. The structural features of 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine have been optimized to improve its pharmacokinetic properties, enhancing its potential as a therapeutic agent.

The synthesis of 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only improve efficiency but also allow for the introduction of functional groups at specific positions, enhancing the compound’s biological activity.

In conclusion, 3-chloro-4-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yloxy}pyridine (CAS No. 2034395-62-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapies that address unmet medical needs.